2-(6-methoxy-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)acetamide

• CAS No.: 756865-45-9
• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol
• IUPAC Name: 2-(6-methoxy-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H12N2O3S/c1-18-10-2-3-11-9(8-19-12(11)7-10)6-13(17)16-14-15-4-5-20-14/h2-5,7-8H,6H2,1H3,(H,15,16,17)
• InChI Key: CTUHMIMFEYRSSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CO2)CC(=O)NC3=NC=CS3
• solubility: 7 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(6-Methoxy-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)acetamide is a heterocyclic compound featuring a benzofuran core substituted with a methoxy group at position 6, linked via an acetamide bridge to a 1,3-thiazol-2-yl moiety. This structural architecture combines aromatic and electron-rich systems, which are common in pharmacologically active compounds. The benzofuran scaffold is known for its bioactivity in anticancer, anti-inflammatory, and antimicrobial agents, while the thiazole ring contributes to metabolic stability and binding interactions with biological targets such as kinases and enzymes .

Biological Activity

The compound 2-(6-methoxy-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)acetamide is a synthetic organic molecule that integrates a benzofuran moiety with a thiazole ring through an acetamide functional group. Its unique structural features suggest potential biological activities, making it a subject of interest in medicinal chemistry.

Structural Characteristics

The molecular formula of the compound is $C_{13}H_{12}N_2O_2S$. The presence of a methoxy group on the benzofuran and a thiazole nitrogen atom contributes to its chemical reactivity and biological properties.

Biological Activities

Research indicates that compounds containing benzofuran and thiazole moieties exhibit diverse biological activities, including:

• Antimicrobial Activity : Studies have demonstrated that benzofuran derivatives can possess significant antimicrobial properties. For instance, certain derivatives have shown effectiveness against Mycobacterium tuberculosis with IC values indicating potent inhibition .
• Antitumor Properties : Thiazole-containing compounds have been linked to anticancer activities. For example, structural modifications in thiazole derivatives have resulted in compounds with IC50 values below 2 µg/mL against various cancer cell lines .
• Anticonvulsant Effects : Some thiazole-integrated compounds have exhibited anticonvulsant activity, showcasing their potential as therapeutic agents for epilepsy .

The mechanisms through which 2-(6-methoxy-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)acetamide exerts its biological effects may involve:

• Enzyme Inhibition : Compounds in this class often act as enzyme inhibitors, affecting pathways critical for microbial survival or cancer cell proliferation.
• Receptor Binding : Interaction studies have suggested that such compounds may bind to specific receptors or proteins involved in disease processes, altering their activity and leading to therapeutic effects.

Case Studies and Research Findings

A review of literature reveals several studies focusing on the biological activity of similar compounds:

• Study on Antimicrobial Activity : A series of benzofuran derivatives were synthesized and tested against various bacterial strains. The most active compound demonstrated an MIC value of 3.12 µg/mL against M. tuberculosis, with low toxicity towards mammalian cells .
• Antitumor Activity Research : A study highlighted the cytotoxic effects of thiazole derivatives against cancer cell lines, noting that specific substitutions on the thiazole ring enhanced activity significantly (IC50 values < 2 µg/mL) .

Comparative Analysis

The following table summarizes the structural features and unique properties of compounds related to 2-(6-methoxy-1-benzofuran-3-yl)-N-(1,3-thiazol-2-yl)acetamide:

Compound Name	Structural Features	Unique Properties
N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)acetamide	Benzofuran and thiazole rings	Potential anti-inflammatory effects
N-(6-methoxybenzothiazol-2-yl)acetamide	Benzothiazole structure	Exhibits different electronic properties
N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)-2-phenyacetamide	Additional phenyl group	Enhanced solubility and altered biological activity

Comparison with Similar Compounds

2-(6-Ethyl-1-benzofuran-3-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide (CAS: 795287-52-4)

• Structure : Replaces the methoxy group with an ethyl substituent on the benzofuran and substitutes the thiazole with a 4-methyl-benzothiazole.
• Activity : Demonstrated in kinase inhibition assays, though specific targets remain uncharacterized in the provided evidence.

2-(2,6-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide (Compound Y206-8574)

• Structure : Substitutes the benzofuran with a dichlorophenyl ring.
• Properties : Increased halogen-mediated electrophilicity (logP 3.42) and hydrogen-bond acceptor count (3), favoring interactions with polar enzyme active sites .
• Activity: Potential applications in antimicrobial or herbicide development due to halogenated aromatic systems.

N-[5-(Naphthalen-1-ylmethyl)-1,3-thiazol-2-yl]-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide (SirReal2)

• Structure : Features a naphthalene-methyl-thiazole and a pyrimidine-sulfanyl group.
• Activity : Potent SIRT2 inhibitor (IC₅₀ = 0.13 µM), highlighting the role of sulfanyl and bulky aromatic groups in epigenetic modulation .

Functional Group Variations and Pharmacological Implications

Methoxy vs. Ethyl Substituents

• Methoxy Group (Target Compound) : Enhances electron-donating effects, improving solubility via polar interactions. Commonly associated with antioxidant and anti-inflammatory activity (e.g., COX/LOX inhibition in ’s compound 6a) .
• Ethyl Group () : Increases hydrophobicity, favoring blood-brain barrier penetration but risking metabolic instability.

Thiazole Modifications

• Simple Thiazole (Target Compound) : Offers metabolic resistance compared to benzothiazoles (e.g., ’s compound with a benzothiazole-2-amine) but may reduce binding affinity due to smaller π-system .
• Benzothiazole Derivatives () : Exhibit enhanced VEGFR-2 inhibition (IC₅₀ values <1 µM in ) due to extended aromatic stacking in kinase domains .

Physicochemical and Pharmacokinetic Properties

• Target Compound : Predicted molecular weight = 328.38 g/mol (C₁₅H₁₂N₂O₃S), logP ~2.8 (estimated via ’s analogues). Moderate solubility due to methoxy and acetamide polar groups.
• Comparative Solubility: ’s dichlorophenyl analogue: logSw = -3.58 (poor aqueous solubility) . ’s phenolic derivative (6a): Higher solubility via hydroxyl group .